1-Chloro-2-fluoro-4-(2-nitro-vinyl)-benzene

• Molecular Formula: C8H5ClFNO2
• Molecular Weight: 201.58 g/mol
• IUPAC Name: 1-chloro-2-fluoro-4-(2-nitroethenyl)benzene
• InChI: InChI=1S/C8H5ClFNO2/c9-7-2-1-6(5-8(7)10)3-4-11(12)13/h1-5H
• InChI Key: AGXASUCVOQMLCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=C[N+](=O)[O-])F)Cl

Description

1-Chloro-2-fluoro-4-(2-nitro-vinyl)-benzene is a useful research compound. Its molecular formula is C8H5ClFNO2 and its molecular weight is 201.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Chloro-3-fluorobenzaldehyde (13 g, 82 mmol) and ammonium acetate (14.6 g, 189 mmol) were dissolved in acetic acid (150 ml) and nitromethane (12.6 ml, 234 mmol) was added. The solution was heated to reflux for 1.5 h. After cooling to RT water (120 ml) was added. A solid precipitated. The reaction was extracted three times with methylene chloride. The combined organic layers were washed with water and sat. aq. NaCl solution, dried over magnesium sulfate, filtered and the solvent was removed in vacuo. The residue was purified by flash column chromatography (Ethyl acetate/cyclohexane:1/4). The crude product was suspended in heptane, filtered and dried to yield 1-chloro-2-fluoro-4-(2-nitro-vinyl)-benzene (10.9 g, 66%) as a light yellow solid. 1H NMR (CDCl3, 300 MHz): δ 7.29 (d, J=7.8 Hz, 1H), 7.33 (d, J=9.3 Hz, 1H), 7.50 (t, J=7.5H7, 1H), 7.54 (d, J=13.6 Hz, 1H), 7.92 (d, J=13.6 Hz, 1H).

Synthesis routes and methods II

Procedure details

Using the same reaction procedure and workup as described in Example 1, 4-chloro-3-fluoro-benzaldehyde (2 g, 12.61 mmol) in ethanol (20 mL) was reacted with nitro methane (0.7 mL, 12.61 mmol), 10N NaOH solution (529 mg, 12.61 mmol) at 0° C. for 2 hours to afford 1.1 g of the product (44% yield).